Cas no 91772-10-0 (Benzenesulfonamide,4-(cyanoamino)-)

• Product name: Benzenesulfonamide,4-(cyanoamino)-
• CAS No: 91772-10-0
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• CID: 800108
• PubChem ID: 45080650

Benzenesulfonamide,4-(cyanoamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-(cyanoamino)-
• 4-(cyanoamino)benzenesulfonamide
• Benzenesulfonamide, 4-(cyanoamino)- (9CI)
• 4-(Cyanoamino)benzene-1-sulfonamide
• DTXSID80664063
• 91772-10-0

• Inchi： InChI=1S/C7H7N3O2S/c8-5-10-6-1-3-7(4-2-6)13(9,11)12/h1-4,10H,(H2,9,11,12)
• InChI Key： PWDRDTFOAFMVKV-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC#N)S(=O)(=O)N

Computed Properties

• Exact Mass: 197.026
• Monoisotopic Mass: 197.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.7